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Compound of Interest
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Cat. No.: B080926

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the selective staining of feldspars in
geochemical samples using sodium cobaltinitrite. This technique is a cornerstone in
petrographic analysis, enabling the visual identification and quantification of potassium feldspar
(K-feldspar) in rocks and sediments. The primary application lies in modal analysis, which is
crucial for rock classification and provenance studies.

Principle of the Method

The staining process relies on a two-step chemical reaction. First, the surface of the sample is
etched with hydrofluoric acid (HF). This acid preferentially attacks silicate minerals, breaking
down the crystal lattice and releasing constituent ions. In the case of K-feldspar (KAISizOs),
potassium ions (K*) are liberated on the mineral surface.

Following the acid treatment, a saturated solution of sodium cobaltinitrite (NasCo(NO2)e) is
applied. This reagent reacts with the liberated potassium ions to form a bright yellow, insoluble
precipitate of potassium cobaltinitrite (KsCo(NOz2)s) directly on the surface of the K-feldspar
grains.[1][2] Plagioclase feldspars and quartz are not stained yellow, allowing for their
differentiation.[1][3]

Applications in Geochemistry
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o Modal Analysis: Facilitates the rapid and accurate determination of the volume percentages
of different minerals in a rock, particularly the ratio of K-feldspar to plagioclase and quartz.[1]
[3] This is fundamental for the classification of igneous, metamorphic, and sedimentary
rocks.

o Petrographic Description: Enhances the visual identification of K-feldspar in hand specimens
and thin sections, aiding in the detailed description of rock textures and fabrics.

e Provenance Studies: By quantifying the feldspar content of sandstones, geologists can infer
the composition of the source rocks from which the sediment was derived.

» Field Geology: Adapted field methods allow for the rapid identification of rock types during
geological mapping.

Experimental Protocols

Three common protocols are detailed below for different sample types: rock slabs, thin
sections, and disaggregated grains. Safety Precaution: Hydrofluoric acid is extremely corrosive
and toxic. All procedures involving HF must be conducted in a well-ventilated fume hood with
appropriate personal protective equipment (PPE), including acid-resistant gloves, apron, and
face shield.

Protocol 1: Staining of Rock Slabs

This method is suitable for hand specimens and polished rock slabs to visualize the distribution
of K-feldspar at a macroscopic level.

Reagents:
e Concentrated Hydrofluoric Acid (HF), ~48%

o Saturated Sodium Cobaltinitrite Solution: Dissolve 60 g of sodium cobaltinitrite
(NasCo(NOz2)e) in 100 mL of deionized water.[4]

o Deionized water

Procedure:
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e Ensure the rock slab surface is clean and dry.

¢ In a fume hood, immerse the surface of the rock slab in concentrated HF for 15-20 seconds.

[5]

o Carefully remove the slab from the acid and rinse thoroughly with a gentle stream of tap
water to remove all traces of HF.[5]

¢ While the surface is still wet, immerse it in the saturated sodium cobaltinitrite solution for 1-
2 minutes.[5]

* Remove the slab and rinse again with tap water until the excess reagent is washed away.[5]
» Allow the slab to air dry.

Expected Results:

o K-feldspar: Stained a bright, opaque yellow.[5]

o Plagioclase Feldspar: Appears as a chalky white.[5]

e Quartz: Remains a dull, glassy gray.[5]

e Micas and other minerals: Generally unaffected, retaining their natural color.[3]

Protocol 2: Staining of Thin Sections

This protocol is designed for standard petrographic thin sections (uncovered) to aid in
microscopic modal analysis.

Reagents:
» Hydrofluoric Acid (HF) vapor (from a ~48% solution)

o Saturated Sodium Cobaltinitrite Solution: 60 g of NasCo(NO2z)s in 100 mL of deionized
water.[4]

» Barium Chloride (BaClz) Solution (optional, for plagioclase staining): 5.5 g BaClz in 100 mL
deionized water.[4]
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Amaranth or Potassium Rhodizonate Solution (optional, for plagioclase staining).

Deionized water

Procedure:

The thin section must be polished (e.g., with 600 grit) and have no coverslip.[4]

In a fume hood, expose the polished surface of the thin section to HF vapor for
approximately 60 seconds. This is typically done by placing the thin section face down over a
container of HF. Do not allow the liquid HF to touch the thin section.[4]

Immediately immerse the etched thin section in the saturated sodium cobaltinitrite solution
for about 1 minute.[4]

Rinse the thin section gently in a beaker of deionized water. Avoid using running water, as it
can wash off the delicate precipitate.[4]

(Optional for plagioclase staining) Immerse the thin section in the BaClz solution for 20
seconds, followed by another gentle rinse in deionized water.[4]

(Optional for plagioclase staining) Immerse the thin section in the amaranth or potassium
rhodizonate solution for 30 seconds to stain the plagioclase pink or red.

Rinse the thin section a final time in deionized water and allow it to dry completely in a
vertical position.[4]

Once dry, a coverslip can be mounted using a standard mounting medium.

Expected Results (under the microscope):

K-feldspar: Stained yellow.

Plagioclase Feldspar: Remains white or is stained pink/red if the optional steps are
performed.

Quartz: Remains colorless and transparent.
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Protocol 3: Staining of Disaggregated Grains

This method is used for unconsolidated sediments or crushed rock samples.

Reagents:

Hydrofluoric Acid (HF) vapor

Concentrated Sodium Cobaltinitrite Solution

Deionized water

Eosine or Malachite Green dye (optional)

Procedure:

Mount a representative sample of the grains on a glass slide.
e In a fume hood, expose the grain-mounted slide to HF vapor for 10-15 minutes.[6]

* Remove the slide and, using a dropper, cover the grains with the concentrated sodium
cobaltinitrite solution for approximately 2 minutes.[6]

e Gently rinse the slide under a slow-flowing tap to remove the excess reagent.[6]
e Dry the slide, for example, under an infrared lamp.[6]

o (Optional) The slide can be further treated with a dye such as eosine, which will stain the
plagioclase feldspars pink, leaving the K-feldspars yellow.[2]

Expected Results:
o K-feldspar: Grains are coated in a yellow precipitate.[6]
o Plagioclase Feldspar: Grains are coated in white, or pink if a secondary stain is used.[6]

e Quartz: Grains remain unaffected.[6]

Data Presentation
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The following table summarizes the key experimental parameters from various published

protocols for staining feldspars.

L Thin Section Disaggregated
Parameter Rock Slab Staining o . -
Staining Grain Staining
Polished rock slabs, Uncovered, polished ) ) )
Sample Type Sieved mineral grains

hand specimens

thin sections

HF Treatment

Immersion in

concentrated HF

Exposure to HF vapor

Exposure to HF vapor

HF Duration

15-20 seconds[5]

~60 seconds[4]

10-15 minutes[6]

Sodium Cobaltinitrite

Saturated solution

Saturated solution[4]

Concentrated

solution[6]

Staining Time

1-2 minutes[5]

~1 minute[4]

~2 minutes[6]

Primary Outcome

K-feldspar stained

K-feldspar stained

K-feldspar stained

yellow[5] yellow[4] yellow[6]
Barium Chloride + Eosine or Malachite
Secondary Staining Not common Amaranth/Rhodizonat  Green for

e for plagioclase[4]

plagioclase[2]

Visualization of Experimental Workflow

The following diagrams illustrate the logical flow of the staining protocols.
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Protocol 1: Rock Slab Staining

Start: Clean Rock Slab

l

Immerse in Conc. HF (15-20s)

'

Rinse with Water

l

Immerse in Sodium Cobaltinitrite (1-2 min)

l

Rinse with Water

'

Air Dry

l

End: Stained Slab

Click to download full resolution via product page

Caption: Workflow for staining K-feldspar on rock slabs.
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Protocol 2: Thin Section Staining

Start: Uncovered Thin Section

l

Expose to HF Vapor (~60s)

'

Immerse in Sodium Cobaltinitrite (~1 min)

'

Rinse in Deionized Water

l

Dry Vertically

'

End: Stained Thin Section

Click to download full resolution via product page

Caption: Workflow for staining K-feldspar in thin sections.
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Protocol 3: Disaggregated Grain Staining

Start: Grains on Slide

l

Expose to HF Vapor (10-15 min)

'

Cover with Sodium Cobaltinitrite (~2 min)

'

Gently Rinse

l

Dry Slide

'

End: Stained Grains

Click to download full resolution via product page

Caption: Workflow for staining disaggregated mineral grains.
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Chemical Staining Pathway

. . Sodium Cobaltinitrite Yellow Precipitate
K-Feldspar (KAISizOs) w Liberated K* on Surface (NasCo(NOz2)e) (KsCo(NO2)e)

Click to download full resolution via product page

Caption: Chemical pathway for K-feldspar staining.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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